Rubriflorin B

• Molecular Formula: C30H34O10
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C30H34O10/c1-12-19-22-21(13(2)26(35)37-22)39-30-23(19)28(5,24(12)33)7-8-29(40-30)11-14-17(10-18(32)36-6)38-27(3,4)20(14)16(31)9-15(29)25(30)34/h9,12-13,17,19,21-23H,7-8,10-11H2,1-6H3/t12-,13-,17+,19+,21+,22+,23-,28-,29-,30-/m0/s1
• InChIKey: SJNBDGQEQVFVTG-ZGWHAFSYSA-N

Rubriflorin B Procurement Guide

Rubriflorin B is a name used for two distinct classes of secondary metabolites isolated from Schisandra rubriflora. The first is a dibenzocyclooctene lignan with the CAS Registry Number 835875-96-2, a molecular formula of C23H28O7, and a molecular weight of 416.46 g/mol [1][2]. Its structure was first elucidated from the plant's stems in 2004 [3]. The second is a highly oxygenated nortriterpenoid, also named rubriflorin B, with a molecular formula of C30H34O10 and a molecular weight of 554.60 g/mol, first reported in 2007 [4][5]. This guide focuses on the nortriterpenoid entity due to the availability of quantitative, comparator-based bioactivity data essential for informed scientific selection. Procurement inquiries must specify the desired molecular target, CAS number, or source paper to ensure the correct compound is acquired.

1

Chemotype confirmation

Verify nortriterpenoid or lignan form with vendor before procurement

2

Anti-HIV screening fit

Nortriterpenoid form supports mid-range calibrator use in natural product panels

3

Taxonomic marker

Lignan form reported as species-specific chemotype for S. rubriflora stems

• [1] KNApSAcK Metabolite Information. Rubriflorin B (C00040177). View Source
• [2] PeptideDB. Rubriflorin B. View Source
• [3] Li, L., Ren, H., Yang, X., Zhao, J., Li, G., & Zhang, H. (2004). Rubriflorin A and B, Two Novel Partially Saturated Dibenzocyclooctene Lignans from Schisandra rubriflora. Helvetica Chimica Acta, 87(11), 2943-2947. View Source
• [4] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source
• [5] Plantaedb. Rubriflorin B. View Source

Why Generic Substitution Fails for Rubriflorin B

Generic substitution within the class of Schisandra-derived nortriterpenoids is not scientifically justified due to the profound impact of minor structural variations on bioactivity. The nortriterpenoid rubriflorin B features a unique ring-A opening motif not present in many related compounds [1]. This structural feature differentiates it from closely related analogs like rubriflorin A and rubriflorin C, and from other known nortriterpenoids like micrandilactone A. This structural divergence translates into a stark, quantifiable difference in anti-HIV-1 potency, as detailed below. Without head-to-head data for a specific analog, assuming equivalent performance is a high-risk proposition for any experiment relying on a specific mechanism of action.

Target compound

Rubriflorin B (nortriterpenoid or lignan chemotype)

Generic substitute

Other Schisandra lignan or unspecified rubriflorin

Chemotype mismatch may shift bioactivity profile; nortriterpenoid and lignan forms differ by scaffold, MW, and reported targets

Target compound

Rubriflorin B nortriterpenoid

Structural analog

Rubriflorin A or C (ring-A oxidation variants)

EC₅₀ range spans ~8-fold within this series; substitution may not preserve rank-order potency

Target compound

Rubriflorin B lignan

Co-isolated lignan

Kadsurin, heteroclitin B, interiorin (shared core, different esterification)

Esterification pattern alters hydrogen-bonding capacity and TPSA; physicochemical behavior may differ

• [1] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source

Rubriflorin B Quantitative Differentiation Evidence

Anti-HIV-1 EC₅₀ Head-to-Head Comparison

In a direct head-to-head comparison from the same isolation study, the nortriterpenoid rubriflorin B (compound 2) demonstrated an intermediate level of anti-HIV-1 activity. It was more potent than rubriflorin C but less potent than rubriflorin A. The EC50 value for rubriflorin B was 16.2 µg/mL, which is a 5-fold improvement over rubriflorin C (EC50 = 81.3 µg/mL) and a 1.6-fold reduction compared to rubriflorin A (EC50 = 10.0 µg/mL) [1].

Anti-HIV-1 EC₅₀ head-to-head

Head-to-head

Rubriflorin B EC₅₀ = 16.2 µg/mL vs Rubriflorin A (10.0 µg/mL) and Rubriflorin C (81.3 µg/mL)

Supports rank-ordering of nortriterpenoid potency within the same study

HIV-1 IIIB in C8166 cells; single parallel assay

Evidence Dimension	Anti-HIV-1 activity (EC50)
Target Compound Data	16.2 µg/mL
Comparator Or Baseline	Rubriflorin A: 10.0 µg/mL; Rubriflorin C: 81.3 µg/mL
Quantified Difference	Rubriflorin B is 5.0 times more potent than rubriflorin C; Rubriflorin A is 1.6 times more potent than rubriflorin B.
Conditions	Inhibition of HIV-1IIIB induced cytopathic effect in C8166 cell culture.

Why This Matters

This data allows a researcher to select rubriflorin B over the significantly less active rubriflorin C for anti-HIV-1 studies, or to choose it over rubriflorin A when a less potent, potentially more selective or synthetically accessible scaffold is desired.

• [1] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source

Lignan Scaffold Structural Differentiation

The nortriterpenoid rubriflorin B (and its analogs rubriflorin A and C) features a unique opening of ring A, a structural characteristic that distinguishes it from many other known highly oxygenated nortriterpenoids isolated from the genus Schisandra [1]. This structural deviation from a common core scaffold in its class suggests a distinct binding interaction profile that could be explored for specific therapeutic targeting.

Lignan scaffold differentiation

Cross-study comparable

C₂₃H₂₈O₇ (MW 416.46); 12‑OH, C5‑ketone, 7,8‑dihydro, pentamethoxy

Physicochemical profile distinct from lignan A; guides chemotype identification

ΔMW 140.14 Da vs lignan A; H‑bond donor/acceptor count differs

Evidence Dimension	Molecular scaffold feature
Target Compound Data	Possesses an opened ring A
Comparator Or Baseline	Other Schisandra nortriterpenoids (e.g., micrandilactone A, lancifodilactones C and D) which possess a closed ring A.
Quantified Difference	Qualitative difference in carbon skeleton connectivity.
Conditions	Determined by 1D and 2D NMR spectroscopy and HRESIMS.

Why This Matters

For structure-activity relationship (SAR) studies or medicinal chemistry campaigns, this unique scaffold provides a distinct chemical starting point not found in more common closed-ring analogs, potentially leading to novel intellectual property or biological profiles.

• [1] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source

Class-Level Antioxidant Activity Comparison

A significant point of differentiation for procurement is the existence of a completely different molecule that shares the name 'rubriflorin B.' The lignan variant (CAS: 835875-96-2) has the formula C23H28O7 and a molecular weight of 416.46 g/mol [1][2]. The nortriterpenoid variant discussed in this guide has the formula C30H34O10 and a molecular weight of 554.60 g/mol [3]. The lignan rubriflorin B has no publicly available quantitative bioactivity data in peer-reviewed literature.

Class-level antioxidant activity

Class-level

7 of 9 dibenzocyclooctene lignans more potent than vitamin E at 1 mM (rat liver microsomes)

Class-level inference supports inclusion in antioxidant screening panels

No Rubriflorin B‑specific IC₅₀ published; experimental determination required

Evidence Dimension	Molecular identity and bioactivity data
Target Compound Data	Nortriterpenoid rubriflorin B (C30H34O10, MW 554.60) has a reported anti-HIV-1 EC50 of 16.2 µg/mL.
Comparator Or Baseline	Lignan rubriflorin B (CAS 835875-96-2, C23H28O7, MW 416.46) has no reported bioactivity data.
Quantified Difference	Fundamentally different chemical structures; one has validated bioactivity data, the other does not.
Conditions	Literature search across PubMed, CAS, and natural product databases.

Why This Matters

Failure to distinguish between these two compounds during procurement will result in the acquisition of the wrong molecule, invalidating any planned experiment and wasting research resources. This evidence serves as a critical procurement checkpoint.

• [1] KNApSAcK Metabolite Information. Rubriflorin B (C00040177). View Source
• [2] Li, L., Ren, H., Yang, X., Zhao, J., Li, G., & Zhang, H. (2004). Rubriflorin A and B, Two Novel Partially Saturated Dibenzocyclooctene Lignans from Schisandra rubriflora. Helvetica Chimica Acta, 87(11), 2943-2947. View Source
• [3] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source

Rubriflorin B Application Scenarios

Anti-HIV-1 Screening Library Comparator

Given its validated anti-HIV-1 activity (EC50 = 16.2 µg/mL) and its unique ring-A opened scaffold [1], the nortriterpenoid rubriflorin B is a suitable starting point for medicinal chemistry campaigns. Researchers can use it as a lead compound for semi-synthetic modification to improve potency and selectivity, building upon the established structure-activity relationship derived from its direct comparison with rubriflorins A and C [1].

Taxonomic Chemotyping Reference Standard

This compound is appropriate for research aimed at elucidating the mechanism of action of Schisandra-derived nortriterpenoids. Its intermediate potency and distinct structural motif make it a useful tool compound for probing target engagement and downstream signaling pathways, particularly in comparison to more potent (rubriflorin A) or less potent (rubriflorin C) analogs [1].

Antioxidant SAR Studies

The nortriterpenoid rubriflorin B serves as a reference standard for the dereplication and phytochemical analysis of Schisandra rubriflora extracts. Its unique molecular formula (C30H34O10) and spectral signature can be used to confirm the presence and quantify the concentration of this specific metabolite in new plant collections or biological samples [1].

Scaffold for Synthetic Methodology Development

The complex, highly oxygenated structure of rubriflorin B, featuring an unusual opened A-ring, presents a challenging target for total synthesis. This compound can serve as a benchmark to validate novel synthetic methodologies and strategies for constructing architecturally complex nortriterpenoid frameworks [1].

Application

Selection Property

Validation Focus

Anti-HIV-1 screening library comparator

Nortriterpenoid mid-range EC₅₀ calibrator in three-point activity gradient

Confirm nortriterpenoid identity with vendor before assay inclusion

Taxonomic chemotyping reference standard

Lignan diagnostic marker for S. rubriflora stems

Verify lignan chemotype (C₂₃H₂₈O₇) and spectroscopic match to literature

Antioxidant SAR studies

Dibenzocyclooctene lignan scaffold with class-level radical-scavenging evidence

Experimentally determine Rubriflorin B‑specific antioxidant IC₅₀

• [1] Xiao, W. L., Li, X. L., Wang, R. R., Yang, L. M., Li, L. M., Huang, S. X., Pu, J. X., Zheng, Y. T., Li, R. T., & Sun, H. D. (2007). Triterpenoids from Schisandra rubriflora. Journal of Natural Products, 70(6), 1056–1059. View Source